Cas no 936901-72-3 (3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one)

3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one structure

936901-72-3 structure

Product Name:3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one

CAS No:936901-72-3

MF:C₁₀H₈ClN₃O

MW:221.643020629883

MDL:MFCD23106397

CID:4660267

PubChem ID:53328621

Update Time:2024-10-26

3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

- 3-(8-CHLOROIMIDAZO[1,5-A]PYRAZIN-3-YL)CYCLOBUTANONE
- 3-(1-chloroH-pyrrolo[1,2-a]pyrazin-6-yl)cyclobutanone
- 3-(8-chloroimidazo[1,5-a]pyrazin-3-yl)cyclobutan-1-one
- 3-{8-CHLOROIMIDAZO[1,5-A]PYRAZIN-3-YL}CYCLOBUTAN-1-ONE
- WXMBSVUDSOHVNL-UHFFFAOYSA-N
- BCP09673
- PB35427
- SB10786
- TZ001257
- AK186164
- 3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-
- 3-(8-chloro-imidazo[1,5-a]pyrazin-3-yl)cyclobutanone
- 3-(8-Chloro-imid
- 3-(8-Chloroimidazo[1,5-a]pyrazin-3-yl)cyclobutanone (ACI)
- 8-Chloro-3-(3-oxocyclobutyl)imidazo[3,4-a]pyrazine
- DS-10067
- AKOS025403974
- 936901-72-3
- DB-105043
- CS-0035662
- SCHEMBL594279
- MFCD23106397
- 3-(8-Chloro-imidazo[1,5-a]pyrazin-3-yl)-cyclobutanone
- 3-(8-Chloroimidazo[1,5-alpha]pyrazin-3-yl)cyclobutanone
- 3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one
- MDL： MFCD23106397
- Inchi： 1S/C10H8ClN3O/c11-9-8-5-13-10(6-3-7(15)4-6)14(8)2-1-12-9/h1-2,5-6H,3-4H2
- InChI Key： WXMBSVUDSOHVNL-UHFFFAOYSA-N
- SMILES： O=C1CC(C2N3C(C(=NC=C3)Cl)=CN=2)C1

Computed Properties

Exact Mass: 221.0355896g/mol
Monoisotopic Mass: 221.0355896g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 278
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 47.3
XLogP3: 1.3

3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05333-100 MG	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95%	100MG	¥ 2,389.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05333-250 MG	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95%	250MG	¥ 3,583.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05333-500 MG	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95%	500MG	¥ 4,778.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05333-1 G	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95%	1g	¥ 5,973.00	2021-05-07
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PB05333-5 G	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95%	5g	¥ 17,932.00	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JU305-250mg	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95+%	250mg	1122CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JU305-100mg	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95+%	100mg	674CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JU305-1g	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95+%	1g	2367CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JU305-25mg	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95+%	25mg	442CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	B-JU305-200mg	3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one	936901-72-3	95+%	200mg	604.0CNY	2021-07-13

3-{8-chloroimidazo[1,5-a]pyrazin-3-yl}cyclobutan-1-one Production Method

Production Method 1

867165-53-5

939412-81-4

936901-72-3

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran , Water ; 20 min, rt
1.2 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide , Ethyl acetate ; rt → 10.5 °C; 15 min, 10.5 °C; 45 min, 10.5 °C
1.3 Reagents: Sodium carbonate Solvents: Water ; 10 °C

Reference

: Substituted imidazopyrazines and imidazotriazines as ACK1 inhibitors and their preparation

, United States, , ,

Production Method 2

939412-86-9

939412-81-4

936901-72-3

Reaction Conditions

Reference

: Imidazo[1,5-a]pyrazin-8-amine in combined treatment with an EGFR kinase inhibitor and an agent that sensitizes tumor cells to the effects of EGFR kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 3

939412-86-9

939412-81-4

936901-72-3

Reaction Conditions

1.1 Reagents: Sodium bicarbonate Solvents: Tetrahydrofuran , Water ; 90 min, rt
1.2 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide , Ethyl acetate ; 15 min, 10 °C; 45 min, rt
1.3 Reagents: Sodium carbonate Solvents: Water ; 10 °C

Reference

: Discovery of Novel Insulin-Like Growth Factor-1 Receptor Inhibitors with Unique Time-Dependent Binding Kinetics

Jin, Meizhong; Petronella, Brenda A.; Cooke, Andy; Kadalbajoo, Mridula; Siu, Kam W.; et al, ACS Medicinal Chemistry Letters, 2013, 4(7), 627-631

Production Method 4

939412-84-7

936901-72-3

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide , Ethyl acetate ; < 5 °C; 4 - 5 h, 0 - 5 °C
1.2 Reagents: Sodium carbonate Solvents: Water ; 15 - 20 min, pH 8 - 9, 0 - 5 °C

Reference

: Preparation of cycloalkylidene carboxylic acids and derivatives as BTK inhibitors

, World Intellectual Property Organization, , ,

Production Method 5

939412-84-7

936901-72-3

Reaction Conditions

1.1 Reagents: Dimethylformamide , Phosphorus oxychloride Solvents: Ethyl acetate ; 10 °C; 45 min, rt

Reference

: Preparation of 8-aminoimidazo[3,4-a]pyrazine as Btk protein kinase inhibitors

, World Intellectual Property Organization, , ,

Production Method 6

939412-86-9

939412-81-4

936901-72-3

Reaction Conditions

Reference

: Preparation of imidazo[1,5-a]pyrazin-8-amine for use in combination therapy of cancers and cancer metastasis

, World Intellectual Property Organization, , ,